Taranabant ((1R,2R)stereoisomer)
Taranabant ((1R,2R)stereoisomer)
Taranabant (1R,2R)stereoisomer is the R-enantiomer of Taranabant. Taranabant is a highly potent and selective cannabinoid 1 (CB1) receptor inverse agonist.
Brand Name:
Vulcanchem
CAS No.:
701977-08-4
VCID:
VC0007382
InChI:
InChI=1S/C27H25ClF3N3O2/c1-17(34-25(35)26(2,3)36-24-12-9-21(16-33-24)27(29,30)31)23(14-18-7-10-22(28)11-8-18)20-6-4-5-19(13-20)15-32/h4-13,16-17,23H,14H2,1-3H3,(H,34,35)/t17-,23+/m1/s1
SMILES:
CC(C(CC1=CC=C(C=C1)Cl)C2=CC=CC(=C2)C#N)NC(=O)C(C)(C)OC3=NC=C(C=C3)C(F)(F)F
Molecular Formula:
C₂₇H₂₅ClF₃N₃O₂
Molecular Weight:
515.95
Taranabant ((1R,2R)stereoisomer)
CAS No.: 701977-08-4
Inhibitors
VCID: VC0007382
Molecular Formula: C₂₇H₂₅ClF₃N₃O₂
Molecular Weight: 515.95
| CAS No. | 701977-08-4 |
|---|---|
| Product Name | Taranabant ((1R,2R)stereoisomer) |
| Molecular Formula | C₂₇H₂₅ClF₃N₃O₂ |
| Molecular Weight | 515.95 |
| IUPAC Name | N-[(2R,3R)-4-(4-chlorophenyl)-3-(3-cyanophenyl)butan-2-yl]-2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]oxypropanamide |
| Standard InChI | InChI=1S/C27H25ClF3N3O2/c1-17(34-25(35)26(2,3)36-24-12-9-21(16-33-24)27(29,30)31)23(14-18-7-10-22(28)11-8-18)20-6-4-5-19(13-20)15-32/h4-13,16-17,23H,14H2,1-3H3,(H,34,35)/t17-,23+/m1/s1 |
| Standard InChIKey | QLYKJCMUNUWAGO-HXOBKFHXSA-N |
| SMILES | CC(C(CC1=CC=C(C=C1)Cl)C2=CC=CC(=C2)C#N)NC(=O)C(C)(C)OC3=NC=C(C=C3)C(F)(F)F |
| Description | Taranabant (1R,2R)stereoisomer is the R-enantiomer of Taranabant. Taranabant is a highly potent and selective cannabinoid 1 (CB1) receptor inverse agonist. |
| Reference | [1]. William K. Hagmann, et al. Substituted amides active at the cannabinoid-1 receptor. WO 2004048317 A1. |
| PubChem Compound | 92979965 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume